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Compound of Interest

Compound Name: N-Cyclohexyl-1,3-propanediamine

Cat. No.: B145808

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

N-Cyclohexyl-1,3-propanediamine is a diamine compound with a molecular structure that
lends itself to a variety of chemical and biological applications. This technical guide provides a
comprehensive overview of its chemical properties, a detailed experimental protocol for its
synthesis, and an exploration of its potential biological activities, with a focus on its relevance
to drug discovery and development.

Core Chemical and Physical Properties

N-Cyclohexyl-1,3-propanediamine, with the CAS number 3312-60-5, is a colorless to pale
yellow liquid. Its fundamental properties are summarized in the table below, providing a
guantitative basis for its use in experimental settings.[1][2][3]
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Property Value Reference
Molecular Weight 156.27 g/mol [3114]
Molecular Formula CoH20N2 [11[2][3]
CAS Number 3312-60-5 [11[2]
Density 0.9+£0.1g/cm3 [3]

Boiling Point 123 °C; 85-89 °C @ 2 Torr [3]

Melting Point -17to-15°C [3]

Flash Point 17 °C; 214 °F [3]
Refractive Index 1.484 [3]

Synthesis of N-Cyclohexyl-1,3-propanediamine: An
Experimental Protocol

The synthesis of N-Cyclohexyl-1,3-propanediamine can be achieved through the reductive

amination of cyclohexanone with 1,3-propanediamine. This one-pot reaction involves the

formation of an imine intermediate, which is subsequently reduced to the desired secondary

amine.

Materials and Equipment:

e Cyclohexanone

¢ 1,3-Propanediamine

o Methanol (or other suitable solvent)

» Palladium on carbon (Pd/C) or another suitable hydrogenation catalyst (e.g., Raney Nickel)

« Hydrogen gas source

e High-pressure autoclave reactor equipped with a magnetic stirrer and temperature control
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Standard laboratory glassware
Rotary evaporator

Purification system (e.g., fractional distillation apparatus)

Experimental Procedure:

Reaction Setup: In a high-pressure autoclave reactor, dissolve cyclohexanone (1 equivalent)
and 1,3-propanediamine (1 to 1.2 equivalents) in a suitable solvent such as methanol.

Catalyst Addition: Carefully add the hydrogenation catalyst (e.g., 5-10 mol% Pd/C) to the
reaction mixture under an inert atmosphere.

Hydrogenation: Seal the reactor and purge it several times with hydrogen gas to remove any
air. Pressurize the reactor with hydrogen to the desired pressure (e.g., 10-50 bar).

Reaction Conditions: Heat the reaction mixture to a specified temperature (e.g., 80-120 °C)
with vigorous stirring. The reaction progress can be monitored by techniques such as gas
chromatography (GC) or thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the reactor to room temperature and carefully
vent the excess hydrogen gas. Filter the reaction mixture to remove the catalyst.

Purification: The solvent is removed from the filtrate using a rotary evaporator. The crude
product is then purified by fractional distillation under reduced pressure to obtain pure N-
Cyclohexyl-1,3-propanediamine.
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Synthesis Workflow
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Caption: A schematic workflow for the synthesis of N-Cyclohexyl-1,3-propanediamine.

Potential Biological Activities and Signaling
Pathways

Derivatives of 1,3-propanediamine have shown promise in the field of drug discovery,
particularly in oncology. While specific studies on N-Cyclohexyl-1,3-propanediamine are
limited, related compounds have been reported to exhibit anti-cancer properties.[5] One of the
proposed mechanisms of action involves the induction of oxidative stress within cancer cells,

leading to apoptosis.

ROS-Mediated Apoptotic Signaling Pathway

Research on ester derivatives of a similar compound, (S,S)-1,3-propanediamine-N,N'-di-2-(3-
cyclohexyl)propanoic acid, has demonstrated that these molecules can induce the production
of reactive oxygen species (ROS) in tumor cells.[5] This increase in ROS can trigger a cascade
of events leading to programmed cell death.

The proposed signaling pathway is as follows:
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Induction of ROS: The compound enters the cancer cell and promotes the generation of
ROS.

Oxidative Stress: The accumulation of ROS leads to oxidative stress, damaging cellular
components such as DNA, proteins, and lipids.

Mitochondrial Dysfunction: Oxidative stress can disrupt the mitochondrial membrane
potential.

Caspase Activation: The disruption of mitochondrial function can lead to the release of pro-
apoptotic factors, which in turn activate caspases, a family of proteases that execute
apoptosis.

DNA Fragmentation and Apoptosis: Activated caspases cleave various cellular substrates,
leading to the characteristic morphological and biochemical hallmarks of apoptosis, including
DNA fragmentation.
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Hypothetical ROS-Mediated Apoptotic Pathway
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Caption: A diagram of a potential ROS-mediated apoptotic signaling pathway.

Furthermore, N-Cyclohexyl-1,3-propanediamine has been suggested to be a potent inhibitor
of cholesterol synthesis and mitochondrial membrane potential. This points towards potential
applications in metabolic disorders and further reinforces its relevance in cancer research, as
many cancer cells exhibit altered metabolic pathways.

Conclusion
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N-Cyclohexyl-1,3-propanediamine is a compound with a well-defined set of chemical and
physical properties. Its synthesis via reductive amination is a feasible and scalable process.
While direct biological data is emerging, the activities of related compounds suggest that it and
its derivatives are promising candidates for further investigation in drug development,
particularly in the areas of oncology and metabolic diseases. The information presented in this
guide provides a solid foundation for researchers and scientists to explore the potential of this
intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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